JAK1 Biochemical Isoform Selectivity
In a high-ATP (5 mM) biochemical enzyme assay, AZ-3 (compound 24) displayed a JAK1 IC50 of 34 nM, with no measurable activity against JAK2 (>30 μM), JAK3 (>30 μM), or TYK2 (>30 μM), corresponding to a selectivity factor exceeding 880-fold relative to the JAK1 IC50 and a practical window of >1000-fold [1]. In contrast, the clinical JAK1 inhibitor filgotinib (GLPG0634) shows only ~3-fold biochemical selectivity (JAK1 IC50 = 10 nM; JAK2 IC50 = 28 nM) [2], while upadacitinib (ABT-494) demonstrates ~60-fold selectivity in cellular assays (JAK1 vs JAK2) [3]. This >300-fold greater selectivity margin renders AZ-3 the only commercially available JAK1 tool compound capable of disentangling JAK1-mediated biology from JAK2-dependent effects in biochemical settings.
| Evidence Dimension | Biochemical selectivity for JAK1 over JAK2 |
|---|---|
| Target Compound Data | JAK1 IC50 = 34 nM; JAK2 IC50 >30 000 nM; selectivity >882-fold |
| Comparator Or Baseline | Filgotinib: JAK1 IC50 = 10 nM, JAK2 IC50 = 28 nM (2.8-fold); Upadacitinib: ~60-fold selective in cellular assays |
| Quantified Difference | AZ-3: >882-fold vs. Filgotinib: 2.8-fold; ~300× greater selectivity margin |
| Conditions | AZ-3: biochemical assay at 5 mM ATP; Filgotinib: biochemical assay at 2 μM ATP; Upadacitinib: cellular JAK-dependent cytokine assays |
Why This Matters
Researchers requiring JAK1-exclusive inhibition to avoid JAK2-driven hematopoietic toxicity or JAK2-mediated confounding in signalling studies must select AZ-3 over any clinical JAK inhibitor.
- [1] Grimster NP et al. Discovery and Optimization of a Novel Series of Highly Selective JAK1 Kinase Inhibitors. J Med Chem. 2018;61(12):5235-5244. Table 6. View Source
- [2] Van Rompaey L et al. Preclinical characterization of GLPG0634, a selective inhibitor of JAK1, for the treatment of inflammatory diseases. J Immunol. 2013;191(7):3568-3577. View Source
- [3] Parmentier JM et al. In vitro and in vivo characterization of the JAK1 selectivity of upadacitinib (ABT-494). BMC Rheumatol. 2018;2:23. View Source
